Yo-Pro-3

• Molecular Formula: C26H31I2N3O
• Molecular Weight: 655.4 g/mol
• InChI: InChI=1S/C26H31N3O.2HI/c1-27-24-14-7-8-15-25(24)30-26(27)16-9-11-21-17-19-28(18-10-20-29(2,3)4)23-13-6-5-12-22(21)23;;/h5-9,11-17,19H,10,18,20H2,1-4H3;2*1H/q+2;;/p-2
• InChIKey: ZVUUXEGAYWQURQ-UHFFFAOYSA-L

Yo-Pro-3 Nucleic Acid Stain Specifications

Yo-Pro-3 (Oxazole Red, YO-PRO-3 Iodide) is a monomeric carbocyanine nucleic acid stain belonging to the cyanine dye family . It functions as a cell-impermeant intercalating dye that is essentially non-fluorescent in its unbound state but exhibits strong far-red fluorescence with excitation/emission maxima of ~612/631 nm upon binding to double-stranded nucleic acids . With a molecular weight of 655.36 Da and molecular formula C26H31I2N3O, Yo-Pro-3 is supplied as a 1 mM solution in DMSO and is primarily utilized as a nuclear counterstain and dead cell indicator in fluorescence microscopy, flow cytometry, and nucleic acid detection applications .

• ✓ Far-red spectral window for multiplexed immunofluorescence without crosstalk
• ✓ Cell-impermeant dead cell indicator with DNA intercalation
• ✓ Ready-to-use DMSO solution for fluorescence microscopy and flow cytometry

Why Generic Stains Fail to Replace Yo-Pro-3

The monomeric cyanine nucleic acid stain family comprises five spectrally distinct dyes that differ substantially in excitation/emission spectra, DNA binding affinity, fluorescence enhancement upon nucleic acid binding, photostability, and cellular permeability characteristics . Yo-Pro-3 occupies a specific far-red spectral position (612/631 nm) distinct from its green-emitting analog Yo-Pro-1 (491/509 nm) and further red-shifted relative to TO-PRO-3 (642/661 nm) [1]. Generic substitution without consideration of these parameters introduces risks of spectral crosstalk in multiplexed assays, altered DNA specificity with unwanted RNA co-staining, differential photobleaching kinetics that compromise time-lapse imaging, and variable cellular entry mechanisms that confound apoptosis detection [2]. The quantitative evidence presented in Section 3 substantiates Yo-Pro-3's position along specific performance axes relevant to scientific procurement decisions.

Spectral crosstalk may occur when substituting green or deep-red analogs in multiplexed panels.

DNA specificity may shift; some alternatives exhibit RNA co-staining that confounds nuclear imaging.

Differential photobleaching kinetics can compromise time-lapse experiments if generic dye is used.

• [1] Thermo Fisher Scientific. Monomeric Cyanine Nucleic Acid Stains Spectral Comparison Table. View Source
• [2] Suzuki T, Fujikura K, Higashiyama T, Takata K. DNA Staining for Fluorescence and Laser Confocal Microscopy. Journal of Histochemistry & Cytochemistry. 1997;45(1):49-53. View Source

Yo-Pro-3 Performance Evidence vs Comparators

Spectral Orthogonality in Triple-Label Immunofluorescence

Yo-Pro-3 emits in the far-red spectrum (612/631 nm), providing spectral separation from common green and red fluorophores used in multiplexed immunolabeling. In a systematic evaluation of five nucleic acid binding dyes for fluorescence and laser confocal microscopy, Yo-Pro-3 was identified among red fluorochromes excited at 568 nm that strongly and specifically stained DNA [1]. This far-red emission allows Yo-Pro-3 to serve as a nuclear counterstain compatible with fluorescein (green) and rhodamine/Texas Red (red) in triple-labeling protocols [2].

Spectral Orthogonality

Reported

Ex/Em 612/631 nm vs. TO-PRO-3 642/661 nm; compatible with fluorescein and Texas Red conjugates

Enables three-color imaging without fluorescence bleed-through

Kr/Ar-laser confocal microscopy; triple-label tissue sections

Evidence Dimension	Spectral compatibility for triple-label immunofluorescence
Target Compound Data	Ex/Em: 612/631 nm (far-red channel)
Comparator Or Baseline	TO-PRO-3: Ex/Em: 642/661 nm (far-red channel); YO-PRO-1: Ex/Em: 491/509 nm (green channel); Propidium Iodide: Ex/Em: 536/635 nm (red/far-red with RNA co-staining)
Quantified Difference	Yo-Pro-3 occupies distinct spectral niche enabling separation from fluorescein (~520 nm emission) and rhodamine/Texas Red (~615 nm emission) in triple-labeling without requiring UV excitation [2]
Conditions	Kr/Ar-laser confocal microscopy; triple immunofluorescence labeling of fixed rat jejunum and pancreas specimens

Why This Matters

Spectral orthogonality determines the feasibility of simultaneous three-color imaging without fluorescence bleed-through, directly impacting experimental design and instrument configuration decisions.

• [1] Suzuki T, Fujikura K, Higashiyama T, Takata K. DNA Staining for Fluorescence and Laser Confocal Microscopy. Journal of Histochemistry & Cytochemistry. 1997;45(1):49-53. View Source
• [2] Suzuki T, Fujikura K, Higashiyama T, Takata K. Nuclear Staining for Laser Confocal Microscopy. Acta Histochemica et Cytochemica. 1997;30(3):309-314. View Source

DNA Specificity Without RNA Co-Staining in Fixed Cells

In a comprehensive screening of 20 nucleic acid-specific fluorescent dyes for laser confocal microscopy, Yo-Pro-3 demonstrated strong and specific DNA staining without detectable cytoplasmic or nucleolar RNA labeling [1]. This contrasts with propidium iodide, which exhibited simultaneous staining of both nuclear DNA and cytoplasmic RNA under identical 568 nm excitation conditions [2].

DNA Specificity

Head-to-head

Strong DNA staining without RNA co-staining; propidium iodide exhibits cytoplasmic RNA background

Clean nuclear signal for accurate segmentation and morphometry

568 nm excitation; fixed-cell imaging

Evidence Dimension	DNA specificity (absence of RNA co-staining)
Target Compound Data	Strong and specific DNA staining; no RNA co-staining observed
Comparator Or Baseline	Propidium iodide: Stained nuclear DNA with simultaneous staining of RNA; YO-PRO-1: Weakly co-stained cytoplasmic and nucleolar RNAs
Quantified Difference	Yo-Pro-3 provides clean nuclear-only signal; propidium iodide and YO-PRO-1 produce confounding RNA background signal in same assay context
Conditions	In-gel assay screening of 20 nucleic acid dyes; cultured cell nuclear staining; 568 nm excitation for red fluorochromes

Why This Matters

RNA co-staining introduces cytoplasmic background that obscures nuclear morphology and complicates quantitative image analysis; nuclear specificity is essential for accurate nuclear segmentation and morphometry.

• [1] Suzuki T, Fujikura K, Higashiyama T, Takata K. Nuclear Staining for Laser Confocal Microscopy. Acta Histochemica et Cytochemica. 1997;30(3):309-314. View Source
• [2] Suzuki T, Fujikura K, Higashiyama T, Takata K. DNA Staining for Fluorescence and Laser Confocal Microscopy. Journal of Histochemistry & Cytochemistry. 1997;45(1):49-53. View Source

Fluorescence Enhancement and Signal-to-Background Ratio

Monomeric cyanine dyes exhibit large fluorescence enhancement upon DNA binding, though enhancement magnitude differs by series. The '3-series' dyes including Yo-Pro-3 exhibit 20- to 200-fold fluorescence enhancement upon binding to DNA, compared to 400- to 1800-fold enhancement for the '1-series' dyes such as Yo-Pro-1 . This lower enhancement factor relative to '1-series' analogs does not compromise utility, as unbound Yo-Pro-3 fluorescence remains negligible under standard detection conditions .

Fluorescence Enhancement

Class-level

20- to 200-fold (3-series) vs. 400- to 1800-fold (1-series)

Lower enhancement magnitude; signal remains sufficient under standard conditions

Class-level characteristic; unbound fluorescence negligible

Evidence Dimension	Fluorescence enhancement upon DNA binding
Target Compound Data	20- to 200-fold enhancement (3-series characteristic)
Comparator Or Baseline	Yo-PRO-1 (1-series): 400- to 1800-fold enhancement
Quantified Difference	Yo-Pro-3 exhibits approximately 10-fold lower enhancement magnitude than 1-series analogs (class-level range comparison)
Conditions	Monomeric cyanine dye class characterization; dsDNA binding conditions

Why This Matters

Understanding the relative enhancement magnitude informs expectations for signal intensity and guides selection between 1-series and 3-series dyes based on detection sensitivity requirements.

Caspase-Dependent Pannexin-1 Entry in Apoptosis Detection

Yo-Pro-3 entry into cells can occur exclusively upon caspase-mediated activation of pannexin 1 channels, providing a mechanism-based indicator of apoptosis distinct from passive membrane permeabilization detection [1]. This contrasts with related dyes YO-PRO-1 and TO-PRO-3, which have also been shown to enter cells by pannexin channel-mediated mechanisms, but with differing uptake kinetics and applicability for early apoptotic cell labeling [2]. Note: Direct head-to-head quantitative comparison of pannexin-dependent uptake kinetics across all three dyes is not available in the current evidence base; comparative assessment relies on class-level inference.

Caspase-Dependent Entry

Reported

Enters cells exclusively upon caspase-mediated pannexin-1 channel activation

Mechanism-based dead cell indicator beyond passive membrane permeabilization

No direct kinetic comparison across dyes; cross-study inference

Evidence Dimension	Cellular entry mechanism and apoptosis detection applicability
Target Compound Data	Enters cells exclusively upon caspase-mediated activation of pannexin 1 channels
Comparator Or Baseline	YO-PRO-1 and TO-PRO-3: Also shown to enter cells by pannexin channel-mediated mechanisms; YO-PRO-1 reported to label early apoptotic cells associated with pannexin-1 activation
Quantified Difference	No direct kinetic comparison available across compounds in identical assay conditions; each dye demonstrates caspase/pannexin-dependent entry but may differ in absolute uptake rates and background permeability
Conditions	Automated microscopy and flow cytometry protocols; epifluorescence microscopy platforms; robotized high-throughput workflows

Why This Matters

The pannexin-1 entry mechanism enables Yo-Pro-3 to serve as a functional probe for caspase activation rather than merely detecting end-stage membrane rupture, adding mechanistic resolution to viability assays.

• [1] Sauvat A, Wang Y, Segura F, Spaggiari S, Müller K, Zhou H, Galluzzi L, Kepp O, Kroemer G. Quantification of cellular viability by automated microscopy and flow cytometry. Oncotarget. 2015;6(11):9467-9475. View Source
• [2] Vandenabeele P, et al. Plasma membrane permeabilization following cell death: many ways to dye! Cell Death Discovery. 2021;7:183. View Source

Non-Cytotoxic Long-Term Viability Monitoring

Unlike many cell-impermeant nuclear dyes that exhibit cytotoxic effects upon extended incubation, Yo-Pro-3 is characterized as non-cytotoxic and may be used for long-term monitoring of viability in cell cultures . This property enables continuous culture monitoring without dye-induced artifacts that could confound viability assessments. Comparative cytotoxicity data against other cyanine monomers is not available in the current evidence base.

Non-Cytotoxic Profile

Data to verify

Reported non-cytotoxic for long-term viability monitoring in cell cultures

May support time-course experiments without dye-induced toxicity

No comparator cytotoxicity data available

Evidence Dimension	Cytotoxicity profile for extended incubation
Target Compound Data	Non-cytotoxic; suitable for long-term viability monitoring in cell cultures
Comparator Or Baseline	Comparative cytotoxicity data for related monomeric cyanine dyes not available
Quantified Difference	Not quantifiable without comparator data
Conditions	Extended incubation in cell culture conditions

Why This Matters

Non-cytotoxicity is critical for time-course experiments and long-term culture monitoring where dye-induced toxicity would otherwise compromise experimental validity.

Yo-Pro-3 Application Scenarios

Triple-Label Immunofluorescence with Nuclear Counterstain

Yo-Pro-3 is optimally deployed as a far-red nuclear counterstain in triple-label immunofluorescence protocols utilizing fluorescein-conjugated antibodies (green emission) and rhodamine or Texas Red conjugates (red emission). The dye's 612/631 nm excitation/emission maxima provide spectral separation from both green and red channels, enabling simultaneous visualization of two protein targets alongside nuclear DNA without requiring specialized UV laser excitation [1]. This configuration is particularly valuable for fixed tissue sections and cultured cells analyzed on Kr/Ar-laser confocal systems [2].

Fixed-Cell DNA Staining for Quantitative Image Analysis

For applications requiring clean nuclear segmentation and accurate morphometric analysis in fixed cells, Yo-Pro-3 offers strong nuclear DNA specificity without detectable cytoplasmic or nucleolar RNA co-staining under 568 nm excitation [1]. This property eliminates the RNA background signal observed with propidium iodide and the weak RNA co-staining noted with YO-PRO-1, making Yo-Pro-3 suitable for high-content screening and automated image analysis workflows where nuclear-only signal fidelity is paramount [2].

Caspase Activation Detection in Automated Viability Assays

Yo-Pro-3 can be incorporated into automated microscopy and flow cytometry protocols for the simultaneous detection of mitochondrial function, membrane integrity, and caspase activation [1]. The dye's entry into cells exclusively upon caspase-mediated pannexin-1 channel activation provides a functional readout of apoptotic commitment distinct from passive membrane permeability indicators such as DAPI or propidium iodide. This enables more nuanced viability assessment in high-throughput screening contexts, particularly when combined with mitochondrial potential probes like DiOC6(3) [2].

Long-Term Cell Culture Viability Monitoring

The non-cytotoxic nature of Yo-Pro-3 permits extended incubation periods in live cell cultures without dye-induced toxicity, enabling longitudinal viability monitoring in time-lapse experiments [1]. This property distinguishes Yo-Pro-3 from other cell-impermeant nuclear dyes that may exhibit cytotoxicity with prolonged exposure, supporting applications in long-term culture tracking, chronic treatment studies, and continuous monitoring of cell health.

Application

Selection Property

Validation Focus

Triple-label immunofluorescence

Far-red spectral window for multiplex compatibility

Absence of fluorescence bleed-through in three-color imaging

Fixed-cell quantitative image analysis

DNA specificity without cytoplasmic RNA co-staining

Nuclear segmentation fidelity for morphometry

Apoptosis detection in automated viability assays

Caspase-dependent pannexin-1 channel entry

Functional readout of apoptotic commitment

Long-term cell culture viability monitoring

Reported non-cytotoxic profile

Continuous viability assessment without dye-induced artifacts

• [1] Suzuki T, Fujikura K, Higashiyama T, Takata K. DNA Staining for Fluorescence and Laser Confocal Microscopy. Journal of Histochemistry & Cytochemistry. 1997;45(1):49-53. View Source
• [2] Suzuki T, Fujikura K, Higashiyama T, Takata K. Nuclear Staining for Laser Confocal Microscopy. Acta Histochemica et Cytochemica. 1997;30(3):309-314. View Source